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pKa Value and Chemical Significance

The following table summarizes the core data for dodemorph and its acetate salt:

Compound CAS Registry No. pKa Value (at 25 °C) Chemical Nature
Dodemorph acetate [1] 31717-87-0 8.5 [1] Weak acid [1]
Dodemorph (parent base) [2] 1593-77-7 8.08 [2] Weak acid [2]

The pKa value indicates that dodemorph acetate behaves as a weak acid [1]. In practical terms, this means

the compound can exist in either its neutral or ionized form depending on the pH of its environment. This

ionization state directly affects key properties such as its solubility and how easily it can be absorbed through

plant or fungal membranes [1].

Experimental Determination and Protocols

The pKa value of 8.5 for dodemorph acetate is listed as verified data used for regulatory purposes

within the European Union dossier [1]. This classification means the value was obtained using a validated

and standardized methodology, though the specific experimental details are not provided in the public

summary.
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For researchers requiring a measured pKa value, the verified regulatory data offers a reliable reference. If
experimental determination is needed, standard potentiometric titration (pH-metric) methods are typically

suitable for compounds with pKa values in this range.

Research Applications and Relevance

The pKa value is particularly relevant for:

¢ Solubility and Formulation: The compound is moderately soluble in water (746 mg L=* at 20 °C and
pH 7) [1]. Understanding its ionization helps in designing effective emulsifiable concentrates that can
be diluted in spray tanks.

¢ Mode of Action: As a sterol biosynthesis inhibitor (FRAC Code 5), dodemorph acetate disrupts the
formation of ergosterol in fungal membranes [1] [3]. Its systemic activity within the plant is influenced
by its ability to cross membranes, a process governed by its lipophilicity and ionization state [2].

e Environmental Fate: The pKa, together with other properties like a high octanol-water partition
coefficient (Log P of 4.23) [1], helps predict the fungicide's behavior in the environment, such as its
adsorption to soil and potential for leaching.

The relationship between pH, ionization, and the fungicide's properties can be visualized as follows:
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> The ionization state of dodemorph acetate, governed by environmental pH, directly influences its

solubility and membrane permeability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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